Cas no 1353776-81-4 (2-Bromo-5-propoxy-benzonitrile)
1353776-81-4 structure
Product Name:2-Bromo-5-propoxy-benzonitrile
CAS No:1353776-81-4
MF:C10H10BrNO
MW:240.09650182724
CID:2112726
Update Time:2023-08-03
2-Bromo-5-propoxy-benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-5-propoxyBenzonitrile
- 2-bromo-5-propoxy-benzonitrile
- QZIQQZGEJCKDLW-UHFFFAOYSA-N
- Benzonitrile, 2-bromo-5-propoxy-
- 2-Bromo-5-propoxy-benzonitrile
-
- Inchi: 1S/C10H10BrNO/c1-2-5-13-9-3-4-10(11)8(6-9)7-12/h3-4,6H,2,5H2,1H3
- InChI Key: QZIQQZGEJCKDLW-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1C#N)OCCC
Computed Properties
- Exact Mass: 238.995
- Monoisotopic Mass: 238.995
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33
2-Bromo-5-propoxy-benzonitrile Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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